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For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the available physicochemical data

for 3-methoxy-4'-methylbenzophenone, with a focus on its melting and boiling points. Due to

the limited availability of experimental data for this specific compound, this guide also offers a

comparative analysis with its isomers and related benzophenone derivatives. Furthermore, it

details standardized experimental protocols for the determination of these critical properties

and a general synthetic method. This document is intended to serve as a valuable resource for

professionals in research and drug development who may be working with or synthesizing this

and similar compounds.

Physicochemical Properties of 3-Methoxy-4'-
methylbenzophenone
Experimental data for the melting and boiling points of 3-methoxy-4'-methylbenzophenone
(CAS No: 82520-37-4) are not readily available in publicly accessible scientific literature and

chemical databases. However, the compound is described as a "Viscus Yellow Oil," which

suggests that its melting point is likely below ambient room temperature.
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For the purpose of providing a predictive and comparative context, the following table

summarizes the experimentally determined melting and boiling points of several isomeric and

structurally related benzophenone derivatives.

Compound
Name

CAS Number
Molecular
Formula

Melting Point
(°C)

Boiling Point
(°C)

4-Methoxy-4'-

methylbenzophe

none

23886-71-7 C15H14O2 92
374.9 ± 25.0

(Predicted)

2-Hydroxy-4-

methoxy-4'-

methylbenzophe

none

1641-17-4 C15H14O3 98 - 102[1][2][3]
345.09 (Rough

Estimate)[2][3]

4-

Methylbenzophe

none

134-84-9 C14H12O 56.5 - 57[4] 326[4]

4-

Methoxybenzoph

enone

611-94-9 C14H12O2 60 - 63[5][6] 354 - 356[5][6]

3-

Methylbenzophe

none

643-65-2 C14H12O Not Available 316[7]

2-Hydroxy-4-

methoxybenzoph

enone

131-57-7 C14H12O3 62 - 64[8]
150 - 160 (at 5

mmHg)[8]

4-Methoxy-3,3'-

dimethylbenzoph

enone

41295-28-7 C16H16O2 Not Available
391 (at 760

mmHg)[9]

Experimental Protocols
Determination of Melting Point (Capillary Method)
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The melting point of a solid organic compound can be accurately determined using the capillary

method.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the dry, crystalline sample is finely powdered using a

mortar and pestle.

Loading the Capillary Tube: The open end of a capillary tube is tapped into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into

the sealed end. This process is repeated until a sample height of 2-3 mm is achieved.

Measurement:

The capillary tube is placed in the heating block of the melting point apparatus.

A rapid heating rate is initially used to determine an approximate melting range.

The apparatus is allowed to cool, and a second sample is prepared.

The sample is then heated slowly, at a rate of 1-2 °C per minute, as the temperature

approaches the approximate melting point.

Data Recording: The temperature at which the first droplet of liquid appears is recorded as

the beginning of the melting range. The temperature at which the entire sample becomes a

clear liquid is recorded as the end of the melting range. For a pure compound, this range is

typically narrow (0.5-2 °C).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determination of Boiling Point (Capillary Method)
The boiling point of a liquid organic compound can be determined using a micro-method with a

capillary tube.

Apparatus:

Thiele tube or a beaker with heating oil (mineral oil or silicone oil)

Small test tube

Capillary tube (sealed at one end)

Thermometer

Bunsen burner or heating mantle

Procedure:

Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed into a

small test tube.

Assembly: A capillary tube, sealed at one end, is placed into the test tube with the open end

submerged in the liquid. The test tube is then attached to a thermometer.

Heating: The assembly is immersed in a heating bath (Thiele tube or oil bath). The bath is

heated gently.

Observation: As the liquid heats up, air trapped in the capillary tube will expand and exit as a

slow stream of bubbles. The heating is continued until a rapid and continuous stream of

bubbles emerges from the capillary tube.

Data Recording: The heat source is then removed, and the bath is allowed to cool slowly.

The temperature at which the stream of bubbles stops and the liquid just begins to enter the

capillary tube is recorded as the boiling point.
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Synthesis of Unsymmetrical Benzophenones via Friedel-
Crafts Acylation
A general and widely used method for the synthesis of unsymmetrical benzophenones is the

Friedel-Crafts acylation.[10][11][12]

Reagents and Solvents:

Anisole (or other substituted methoxybenzene)

p-Toluoyl chloride (or other substituted benzoyl chloride)

Anhydrous aluminum chloride (AlCl₃) (Lewis acid catalyst)

Dichloromethane (CH₂Cl₂) (solvent)

Hydrochloric acid (HCl), dilute

Water

Sodium sulfate (Na₂SO₄), anhydrous

Procedure:

Reaction Setup: A solution of the substituted benzoyl chloride in a dry solvent such as

dichloromethane is prepared in a round-bottom flask equipped with a magnetic stirrer and a

dropping funnel. The flask is cooled in an ice bath.

Addition of Catalyst: Anhydrous aluminum chloride is added portion-wise to the stirred

solution, maintaining the low temperature.

Addition of Arene: The substituted methoxybenzene, dissolved in the solvent, is added

dropwise to the reaction mixture.

Reaction: The reaction is allowed to stir at a low temperature and then gradually warmed to

room temperature and stirred for several hours until the reaction is complete (monitored by

TLC).
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Workup: The reaction mixture is cautiously poured into a mixture of crushed ice and

concentrated hydrochloric acid to decompose the aluminum chloride complex. The organic

layer is separated, and the aqueous layer is extracted with the solvent.

Purification: The combined organic layers are washed with water, a dilute sodium

bicarbonate solution, and brine, and then dried over anhydrous sodium sulfate. The solvent

is removed under reduced pressure, and the crude product is purified by recrystallization or

column chromatography to yield the desired benzophenone.[11]

Logical Workflow and Visualization
The following diagram illustrates a typical workflow for the synthesis and characterization of a

chemical compound like 3-methoxy-4'-methylbenzophenone.

Caption: Workflow for Synthesis and Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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